Cas no 1021210-15-0 (4-(propan-2-yl)-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide)

4-(propan-2-yl)-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide structure
1021210-15-0 structure
Product Name:4-(propan-2-yl)-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide
CAS No:1021210-15-0
MF:C22H22N2O3S2
MW:426.551682949066
CID:6084420
PubChem ID:25852143
Update Time:2024-01-16

4-(propan-2-yl)-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-(propan-2-yl)-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide
    • 4-propan-2-yl-N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]benzenesulfonamide
    • Benzenesulfonamide, N-[2,3-dihydro-1-(2-thienylcarbonyl)-1H-indol-6-yl]-4-(1-methylethyl)-
    • 1021210-15-0
    • F5099-0058
    • 4-isopropyl-N-(1-(thiophene-2-carbonyl)indolin-6-yl)benzenesulfonamide
    • AKOS024498240
    • Inchi: 1S/C22H22N2O3S2/c1-15(2)16-6-9-19(10-7-16)29(26,27)23-18-8-5-17-11-12-24(20(17)14-18)22(25)21-4-3-13-28-21/h3-10,13-15,23H,11-12H2,1-2H3
    • InChI Key: IPMHOCSMLIVGBP-UHFFFAOYSA-N
    • SMILES: C1(S(NC2=CC3=C(C=C2)CCN3C(C2SC=CC=2)=O)(=O)=O)=CC=C(C(C)C)C=C1

Computed Properties

  • Exact Mass: 426.10718492g/mol
  • Monoisotopic Mass: 426.10718492g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 683
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 103Ų

4-(propan-2-yl)-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide Pricemore >>

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